N-(N-(3,4-dimethoxyphenethyl)carbamimidoyl)-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)ethyl]-1-(4-methoxy-3-methylphenyl)sulfonylguanidine
• InChI: InChI=1S/C19H25N3O5S/c1-13-11-15(6-8-16(13)25-2)28(23,24)22-19(20)21-10-9-14-5-7-17(26-3)18(12-14)27-4/h5-8,11-12H,9-10H2,1-4H3,(H3,20,21,22)
• InChI Key: LEBLRNIVUVGVMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC(=NCCC2=CC(=C(C=C2)OC)OC)N)OC
• Molecular Formula: C19H25N3O5S
• Molecular Weight: 407.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not specified in the available sources.

Scientific Research Applications

Photodynamic Therapy Applications

The synthesis and characterization of novel zinc phthalocyanines substituted with benzenesulfonamide derivative groups have shown remarkable potential in photodynamic therapy (PDT) for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them very useful as Type II photosensitizers in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Spectroscopic and Theoretical Studies

Research on N-(4-methoxybenzoyl)-2-methylbenzenesulfonamide through experimental and theoretical approaches has provided insights into its spectroscopic characteristics and dimer interaction energies. This work showcases the compound's potential in understanding molecular interactions and designing more effective chemical entities (Karakaya et al., 2015).

Antimicrobial and Antifungal Activity

A series of benzensulfonamides bearing the 1,3,4-oxadiazole moiety were synthesized and evaluated for their anti-HIV and antifungal activities. This research highlights the compound's utility in developing new therapeutics for infectious diseases (Zareef et al., 2007).

Anticholinesterase and Antioxidant Activities

The transformation of N-(2-acetyl-4-bromophenyl)-4-methylbenzenesulfonamide into derivatives and their evaluation for anticholinesterase and antioxidant activities indicate the compound's potential in treating neurodegenerative disorders and oxidative stress-related conditions (Mphahlele, Gildenhuys, & Zamisa, 2021).

Electrochemical and Spectroelectrochemical Properties

Studies on novel peripherally octa-substituted metallophthalocyanines, including derivatives of N-(3-(4-methoxybenzyl)-5-(4-chorophenyl)-4H-1,2,4-triazol-yl)-4-methylbenzenesulfonamide, have shed light on their electrochemical and spectroelectrochemical properties. These properties are crucial for applications in materials science, including photovoltaic cells and sensors (Kantekin et al., 2015).